Cas no 2228327-80-6 (tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• CAS No: 2228327-80-6
• MF: C₁₃H₂₃N₃O₂S
• MW: 285.405621767044
• CID: 6508587
• PubChem ID: 165640071
• Update Time: 2025-10-29

tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate
• EN300-1886465
• tert-butyl N-[5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-yl]carbamate
• 2228327-80-6

• Inchi： 1S/C13H23N3O2S/c1-8-9(13(5,6)7-14)19-10(15-8)16-11(17)18-12(2,3)4/h7,14H2,1-6H3,(H,15,16,17)
• InChI Key： WUBUASMRDTXXJR-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OC(C)(C)C)=NC(C)=C1C(C)(C)CN

Computed Properties

• Exact Mass: 285.15109816g/mol
• Monoisotopic Mass: 285.15109816g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 106Ų

Additional information on tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate

Professional Introduction to Tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate (CAS No. 2228327-80-6)

Tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate, with the CAS number 2228327-80-6, is a compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of thiazole derivatives, which are well-known for their broad spectrum of pharmacological effects. The presence of a carbamate group and specific substituents on the thiazole ring contributes to its distinctive chemical profile, making it a subject of interest for further research and development.

In recent years, there has been a growing interest in exploring novel thiazole-based compounds for their therapeutic potential. Thiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in Tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate suggests that it may exhibit similar bioactivities. The tert-butyl group and the N-substituent at the 5-position of the thiazole ring are particularly noteworthy, as they can influence the compound's solubility, stability, and interaction with biological targets.

One of the key aspects that make this compound intriguing is its potential to act as a modulator of enzyme activity. Thiazole derivatives have been shown to interact with various enzymes, including those involved in metabolic pathways and signal transduction. The carbamate group in Tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate can serve as a hydrogen bond acceptor or donor, facilitating binding to specific protein targets. This property is particularly valuable in drug design, as precise interactions with biological molecules can lead to the development of highly selective therapeutic agents.

Recent studies have highlighted the importance of understanding the structural features of thiazole derivatives that contribute to their biological activity. Computational modeling and experimental techniques have been employed to elucidate the binding modes of these compounds with target enzymes. For instance, molecular dynamics simulations have shown that the tert-butyl group in Tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-ylcarbamate can stabilize the compound's conformation in solution, enhancing its interactions with biological targets. Additionally, the N-substituent at the 5-position has been found to play a crucial role in modulating enzyme activity by influencing the electronic properties of the thiazole ring.

The potential therapeutic applications of Tert-butyl N-5-(1-amino-2-methylpropan-2-yl)-4-methyl-1,3-thiazol-2-yldicarboxylic acid are further supported by its structural similarity to known bioactive compounds. By leveraging computational chemistry tools and high-throughput screening techniques, researchers can rapidly identify analogs with enhanced potency and selectivity. This approach has been successfully applied in other areas of drug discovery, where structural modifications have led to significant improvements in therapeutic efficacy.

In conclusion, Tert-butyl N-(1-amino-propane-carboxamido)-4-methylthiazole represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive compound for developing new therapeutic agents. As our understanding of thiazole derivatives continues to grow, it is likely that compounds like this will play an increasingly important role in addressing various diseases and disorders.